Cas no 522620-92-4 (2-(3-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 2-(3-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 522620-92-4
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• MDL: MFCD03420039
• CID: 3111305
• PubChem ID: 842877
• Update Time: 2025-06-13

2-(3-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethoxy-phenyl)-8-methyl-quinoline-4-carboxylic acid
• AK-968/41171218
• Oprea1_649806
• 2-(3-ethoxyphenyl)-8-methylquinoline-4-carboxylic acid
• ALBB-000526
• CS-0317678
• NCGC00283167-01
• AB01288572-01
• Oprea1_759666
• 522620-92-4
• AKOS002672306
• 2-(3-ethoxyphenyl)-8-methyl-4-quinolinecarboxylic acid
• STK451567
• BBL017584
• SB72295
• VS-06303
• MFCD03420039
• H20919
• 2-(3-ETHOXYPHENYL)-8-METHYLQUINOLINE-4-CARBOXYLICACID
• 2-(3-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid

• MDL： MFCD03420039
• Inchi： 1S/C19H17NO3/c1-3-23-14-8-5-7-13(10-14)17-11-16(19(21)22)15-9-4-6-12(2)18(15)20-17/h4-11H,3H2,1-2H3,(H,21,22)
• InChI Key： PBBWHAXIWWWXIL-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1=CC(C(=O)O)=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 307.12084340Da
• Monoisotopic Mass: 307.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(3-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(3-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 522620-92-4): Properties, Applications, and Research Insights

2-(3-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid (CAS 522620-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique quinoline-based structure. The compound's molecular formula, C₁₉H₁₇NO₃, features a quinoline core substituted with an ethoxy phenyl group and a methyl group, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition. Its carboxylic acid functional group further enhances its reactivity, making it valuable for derivatization in synthetic chemistry.

In recent years, the demand for high-purity quinoline derivatives like CAS 522620-92-4 has surged, driven by advancements in small-molecule therapeutics and organic electronics. A trending topic in scientific forums revolves around its potential role in cancer research, where quinoline scaffolds are investigated for their anti-proliferative effects. Additionally, its solubility profile and stability under physiological conditions make it a candidate for drug formulation optimization, addressing common challenges such as bioavailability.

The synthesis of 2-(3-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid typically involves multi-step organic reactions, including Friedländer condensation and selective oxidation. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for laboratories focusing on preclinical studies. Industry reports highlight its compatibility with green chemistry principles, as researchers explore solvent-free or catalytic methods to reduce environmental impact—a priority aligned with global sustainability goals.

Beyond pharmaceuticals, CAS 522620-92-4 has emerged in material science for designing fluorescent probes and metal-organic frameworks (MOFs). Its conjugated system allows for tunable luminescence, relevant to OLED technology and sensor development. A frequently searched question—"How does the ethoxy group influence the photophysical properties of quinoline derivatives?"—underscores the intersection of structural modification and functional performance, a hot topic in peer-reviewed journals.

Regulatory and safety assessments confirm that 522620-92-4 is handled under standard laboratory protocols, with no significant environmental hazards reported. Its storage recommendations (e.g., inert atmosphere, low temperature) and handling precautions (e.g., PPE for dust control) are routinely updated in safety databases, reflecting compliance with REACH and GHS guidelines. This aligns with the broader industry shift toward transparent chemical data sharing, a demand amplified by open-access research initiatives.

In summary, 2-(3-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid represents a versatile compound bridging medicinal chemistry and advanced materials. Its ongoing exploration in targeted therapy and optoelectronic devices positions it as a focal point for interdisciplinary innovation. Future studies may delve deeper into its structure-activity relationships, answering pressing questions about its mechanistic pathways and industrial scalability.